2-[3-(4-fluorophenyl)acryloyl]benzoic acid

• IUPAC Name: 2-[(E)-3-(4-fluorophenyl)prop-2-enoyl]benzoic acid
• InChI: InChI=1S/C16H11FO3/c17-12-8-5-11(6-9-12)7-10-15(18)13-3-1-2-4-14(13)16(19)20/h1-10H,(H,19,20)/b10-7+
• InChI Key: NWLQESXZMGZYJG-JXMROGBWSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C=CC2=CC=C(C=C2)F)C(=O)O
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)/C=C/C2=CC=C(C=C2)F)C(=O)O
• Molecular Formula: C16H11FO3
• Molecular Weight: 270.25 g/mol

Description

2-[3-(4-fluorophenyl)acryloyl]benzoic acid, also known as FAB, is a chemical compound that belongs to the class of benzoic acids. It is widely used in scientific research due to its unique structure and properties. FAB is a white crystalline powder that is soluble in organic solvents like ethanol and methanol.

Mechanism of Action

2-[3-(4-fluorophenyl)acryloyl]benzoic acid exerts its effects by binding to the active site of its target enzymes and proteins, thereby inhibiting their activity. It has been shown to bind to the catalytic domain of COX-2 and block the conversion of arachidonic acid to prostaglandins, which are mediators of inflammation and pain. This compound also binds to the active site of HDACs and inhibits their activity, leading to changes in gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has also been shown to induce apoptosis (programmed cell death) in cancer cells by inhibiting the activity of HDACs. This compound has been shown to have a low toxicity profile and is well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

2-[3-(4-fluorophenyl)acryloyl]benzoic acid has several advantages for lab experiments, including its ability to selectively inhibit the activity of certain enzymes and proteins, its fluorescent properties, and its low toxicity profile. However, this compound also has some limitations, including its limited solubility in aqueous solutions, its instability in the presence of light and air, and its relatively high cost.

Future Directions

There are several future directions for research on 2-[3-(4-fluorophenyl)acryloyl]benzoic acid. One area of interest is the development of this compound analogs with improved properties, such as increased solubility and stability. Another area of interest is the identification of new targets for this compound, as well as the elucidation of the mechanisms underlying its effects on COX-2 and HDACs. In addition, this compound may have potential applications in the treatment of cancer and other diseases characterized by inflammation and pain.

Synthesis Methods

2-[3-(4-fluorophenyl)acryloyl]benzoic acid can be synthesized using various methods, including the reaction of 4-fluorobenzaldehyde with malonic acid in the presence of a catalyst. The resulting intermediate is then treated with a base to obtain this compound. Another method involves the reaction of 4-fluorobenzaldehyde with acetylacetone in the presence of a base, followed by the reaction of the resulting intermediate with benzoic acid.

Scientific Research Applications

2-[3-(4-fluorophenyl)acryloyl]benzoic acid has been extensively used in scientific research due to its ability to inhibit the activity of certain enzymes and proteins. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation and pain. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), proteins that regulate gene expression. In addition, this compound has been used as a fluorescent probe to study the binding of certain proteins to DNA.